![molecular formula C7H11BrClN3 B6223622 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride CAS No. 2763779-74-2](/img/no-structure.png)
3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride
Overview
Description
3-Bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride (BM-PPH) is a small molecule organic compound with a wide range of potential applications in the fields of scientific research and laboratory experiments. With its unique chemical structure, BM-PPH has been found to exhibit a variety of biochemical and physiological effects, and its synthesis method is relatively straightforward.
Scientific Research Applications
3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride has been found to have a variety of scientific research applications. It has been used in the synthesis of other organic compounds, such as 1-methyl-3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-6-carboxylic acid (MBPPCA), which has potential applications in the treatment of cancer. 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride has also been used in the synthesis of 1-methyl-3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-6-carboxamide (MBPPCA), which has potential applications in the treatment of neurological disorders. In addition, 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride has been used as a catalyst for the synthesis of other organic compounds, such as 2-methyl-3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-6-carboxylic acid (MBPPCA) and 1-methyl-3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-6-carboxamide (MBPPCA).
Mechanism of Action
The mechanism of action of 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride is not yet fully understood. However, it is believed that 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride acts as a proton donor, allowing it to interact with other molecules in aqueous solutions. This interaction can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride are not yet fully understood. However, it is believed that 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride can act as an antioxidant and anti-inflammatory agent, and may also have potential applications in the treatment of neurological disorders. In addition, 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride has been found to have antifungal and antibacterial properties, and may have potential applications in the treatment of cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride for laboratory experiments include its relatively low cost and its straightforward synthesis method. However, there are some limitations to using 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride for laboratory experiments. For example, 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride is not very stable in aqueous solutions, and its mechanism of action is not yet fully understood.
Future Directions
Given its potential applications in the fields of scientific research and laboratory experiments, there are a number of potential future directions for 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride research. These include further research into its mechanism of action and its biochemical and physiological effects; development of new synthesis methods for 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride and its derivatives; exploration of its potential applications in the treatment of neurological and cancer-related disorders; and further development of its potential applications as an antioxidant and anti-inflammatory agent.
Synthesis Methods
The synthesis of 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride begins with the reaction of 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (MPP) and bromine in acetonitrile. This reaction yields the intermediate 2-methyl-3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (MBPP), which is then reacted with hydrochloric acid in acetonitrile to yield 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride. The overall yield of the reaction is approximately 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride involves the reaction of 2-methyl-3-nitropyrazolo[1,5-a]pyrazine with hydrogen bromide followed by reduction of the resulting 3-bromo-2-methyl-4-nitropyrazolo[1,5-a]pyrazine with iron and hydrochloric acid.", "Starting Materials": [ "2-methyl-3-nitropyrazolo[1,5-a]pyrazine", "Hydrogen bromide", "Iron", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-methyl-3-nitropyrazolo[1,5-a]pyrazine is reacted with hydrogen bromide in acetic acid to yield 3-bromo-2-methyl-4-nitropyrazolo[1,5-a]pyrazine.", "Step 2: The resulting 3-bromo-2-methyl-4-nitropyrazolo[1,5-a]pyrazine is reduced with iron and hydrochloric acid to yield 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride." ] } | |
CAS RN |
2763779-74-2 |
Product Name |
3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride |
Molecular Formula |
C7H11BrClN3 |
Molecular Weight |
252.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
